7,8-dimethoxy-1-oxo-N-(1,3-thiazol-2-yl)isothiochromene-3-carboxamide
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
7,8-dimethoxy-1-oxo-N-(1,3-thiazol-2-yl)isothiochromene-3-carboxamide, also known as DTIC, is a synthetic compound. It has a molecular formula of C15H12N2O4S2 and an average mass of 348.397 Da .
Molecular Structure Analysis
The InChI code for this compound is 1S/C12H11O5S/c1-16-7-4-3-6-5-8 (11 (13)14)18-12 (15)9 (6)10 (7)17-2/h3-5,18H,1-2H3, (H,13,14) . This code provides a specific description of the compound’s molecular structure.Physical and Chemical Properties Analysis
This compound has a molecular formula of C15H12N2O4S2 and an average mass of 348.397 Da . More specific physical and chemical properties, such as melting point, boiling point, or solubility, are not provided in the search results.Scientific Research Applications
Synthesis and Characterization
One study involves the synthesis, characterization, antimicrobial evaluation, and docking studies of related compounds, demonstrating the process of creating complex molecules for potential therapeutic uses. The synthesis routes and biological evaluations suggest the importance of such compounds in developing new antimicrobial agents (Talupur, Satheesh, & Chandrasekhar, 2021).
Antimicrobial and Analgesic Agents
Another research explores the synthesis of novel benzodifuranyl, 1,3,5-triazines, 1,3,5-oxadiazepines, and thiazolopyrimidines derived from visnaginone and khellinone as anti-inflammatory and analgesic agents. The study highlights the potential of such compounds in pharmacological applications, pointing towards the therapeutic relevance of structurally complex molecules (Abu‐Hashem, Al-Hussain, & Zaki, 2020).
Molecular Docking Studies
Research on the synthesis, characterisation, docking studies, and anti-microbial evaluation of related compounds further illustrates the application of computational methods in predicting the biological activity and effectiveness of novel compounds. Such studies are crucial for understanding the potential interactions between these molecules and biological targets (Spoorthy, Kumar, Rani, & Ravindranath, 2021).
Electrochemical and Optoelectronic Properties
The exploration of the synthesis, redox, structural, and optoelectronic properties of pi-extended ethynyl- and butadiynyl-2,5-diphenyl-1,3,4-oxadiazole derivatives indicates the relevance of such compounds in developing molecular wires and materials for electronic applications. This research underscores the potential of complex organic molecules in advancing materials science and engineering (Wang, Pålsson, Batsanov, & Bryce, 2006).
Mechanism of Action
Target of Action
The compound contains a thiazole ring, which is a common structural component in many biologically active compounds . Thiazole derivatives have been found to exhibit diverse biological activities, including anti-inflammatory, analgesic, antimicrobial, antifungal, antiviral, diuretic, anticonvulsant, neuroprotective, and antitumor or cytotoxic effects . .
Mode of Action
The mode of action of thiazole derivatives can vary widely depending on their specific structure and the biological targets they interact with . Without specific information on this compound, it’s difficult to predict its exact mode of action.
Biochemical Pathways
Thiazole derivatives can affect a variety of biochemical pathways depending on their specific targets . Again, without specific information on this compound, it’s difficult to predict which pathways it might affect.
Pharmacokinetics
The ADME (Absorption, Distribution, Metabolism, and Excretion) properties of a compound depend on its specific chemical structure. Thiazole derivatives can have diverse pharmacokinetic properties .
Result of Action
The molecular and cellular effects of a compound depend on its mode of action and the biochemical pathways it affects. Thiazole derivatives can have a wide range of effects .
Properties
IUPAC Name |
7,8-dimethoxy-1-oxo-N-(1,3-thiazol-2-yl)isothiochromene-3-carboxamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C15H12N2O4S2/c1-20-9-4-3-8-7-10(13(18)17-15-16-5-6-22-15)23-14(19)11(8)12(9)21-2/h3-7H,1-2H3,(H,16,17,18) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
GMSPEPQBWHELJH-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
COC1=C(C2=C(C=C1)C=C(SC2=O)C(=O)NC3=NC=CS3)OC |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C15H12N2O4S2 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
348.4 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.